tert-butyl 1-[2-(methoxycarbonyl)-3-thienyl]-5-methyl-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: tert-butyl 1-(2-methoxycarbonylthiophen-3-yl)-5-methyltriazole-4-carboxylate
• InChI: InChI=1S/C14H17N3O4S/c1-8-10(12(18)21-14(2,3)4)15-16-17(8)9-6-7-22-11(9)13(19)20-5/h6-7H,1-5H3
• InChI Key: KBHPVAFHFXUZCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=C(SC=C2)C(=O)OC)C(=O)OC(C)(C)C
• Molecular Formula: C14H17N3O4S
• Molecular Weight: 323.37 g/mol

Description

“tert-butyl 1-[2-(methoxycarbonyl)-3-thienyl]-5-methyl-1H-1,2,3-triazole-4-carboxylate” is a chemical compound with the CAS Number: 860611-40-1. It has a molecular weight of 323.37 and its IUPAC name is "tert-butyl 1-[2-(methoxycarbonyl)-3-thienyl]-5-methyl-1H-1,2,3-triazole-4-carboxylate". The compound is solid in physical form.

Physical And Chemical Properties Analysis

This compound is a solid. It has a molecular weight of 323.37. The InChI code is "1S/C14H17N3O4S/c1-8-10 (12 (18)21-14 (2,3)4)15-16-17 (8)9-6-7-22-11 (9)13 (19)20-5/h6-7H,1-5H3".

Scientific Research Applications

Organic Synthesis and Material Science Applications

Foldamer Research : The compound has been explored as a precursor in the study of new classes of foldamers based on aza/α-dipeptide oligomerization. Foldamers are a class of molecules that mimic the folding of biological macromolecules to create structures with unique properties, useful in material science and nanotechnology Cécile Abbas, Brigitte Jamart Grégoire, R. Vanderesse, C. Didierjean, 2009.

Triazole Synthesis : Research has also focused on the synthesis of triazole derivatives, which are of interest due to their wide range of biological activities and applications in pharmaceuticals. For instance, the compound has been involved in the synthesis of 4-amino-3,5-dialkyl-4H-1,2,4-triazoles, highlighting its role in the development of novel heterocyclic compounds Aysun Lkizler, N. Demirbas, Aykut A. Lkizler, 1996.

Catalysis : The chemical has been involved in the study of palladium(II) complexes with triazole-based N-heterocyclic carbene ligands. These complexes have shown promising catalytic performance in Suzuki–Miyaura cross-coupling reactions, a key reaction in the synthesis of biaryls, used in pharmaceuticals, agrochemicals, and organic materials J. Turek, I. Panov, M. Semler, et al., 2014.

Metal-Free Synthesis of Carboxylated Triazoles : A metal-free route for the synthesis of carboxylated 1,4-disubstituted 1,2,3-triazoles using methoxycarbonyl-modified vinyl sulfone has been reported. This approach offers a new pathway for the preparation of 1,4-disubstituted 1,2,3-triazoles, bypassing the need for metal catalysts and opening new avenues for the development of environmentally friendly synthesis methods J. Das, Santu Dey, T. Pathak, 2019.

Safety And Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements include H302, H312, and H332. Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.